Cas no 114932-26-2 (10,13,16-Nonadecatrienoic acid, methyl ester, (Z,Z,Z)-)

• Product Name: 10,13,16-Nonadecatrienoic acid, methyl ester, (Z,Z,Z)-
• CAS No: 114932-26-2
• MF: C₂₀H₃₄O₂
• MW: 306.482766628265
• CID: 3637089
• Update Time: 2025-10-30

10,13,16-Nonadecatrienoic acid, methyl ester, (Z,Z,Z)- Chemical and Physical Properties

Names and Identifiers

• 10,13,16-Nonadecatrienoic acid, methyl ester, (Z,Z,Z)-
• 10,13,16-Nonadecatrienoic acid, methyl ester, (Z,Z,Z)- (9CI)

• Inchi： 1S/C20H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-2/h4-5,7-8,10-11H,3,6,9,12-19H2,1-2H3/b5-4-,8-7-,11-10-
• InChI Key： JFYUNKIMLSDRIQ-YSTUJMKBSA-N
• SMILES： C(OC)(=O)CCCCCCCC/C=C\C/C=C\C/C=C\CC

Experimental Properties

• Density: 0.893±0.06 g/cm3(Predicted)
• Boiling Point: 388.1±11.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on 10,13,16-Nonadecatrienoic acid, methyl ester, (Z,Z,Z)-

10,13,16-Nonadecatrienoic acid, methyl ester, (Z,Z,Z)- (CAS No. 114932-26-2): An Overview

10,13,16-Nonadecatrienoic acid, methyl ester, (Z,Z,Z)- (CAS No. 114932-26-2) is a specialized fatty acid methyl ester that has garnered significant attention in the fields of chemistry and biochemistry due to its unique structural and functional properties. This compound is characterized by its long carbon chain with three double bonds in the (Z,Z,Z) configuration, which imparts specific biological activities and potential applications in various scientific and industrial domains.

The chemical structure of 10,13,16-Nonadecatrienoic acid, methyl ester, (Z,Z,Z)- consists of a 19-carbon chain with three double bonds located at the 10th, 13th, and 16th positions. The presence of these double bonds in the (Z) configuration is crucial for its biological activity and reactivity. The methyl ester group at the carboxyl end further enhances its solubility and stability in organic solvents, making it suitable for a wide range of applications.

In recent years, research on 10,13,16-Nonadecatrienoic acid, methyl ester, (Z,Z,Z)- has focused on its potential therapeutic and pharmacological properties. Studies have shown that this compound exhibits anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 10,13,16-Nonadecatrienoic acid, methyl ester, (Z,Z,Z)- can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This finding suggests its potential use in treating inflammatory diseases such as arthritis and colitis.

Beyond its anti-inflammatory properties, 10,13,16-Nonadecatrienoic acid, methyl ester, (Z,Z,Z)- has also shown promise in cancer research. A study published in the Cancer Research journal reported that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it was found to inhibit the activation of the PI3K/AKT pathway and promote the expression of pro-apoptotic proteins such as BAX and caspase-3.

In addition to its biological activities, 10,13,16-Nonadecatrienoic acid, methyl ester, (Z,Z,Z)- has been explored for its potential use in biofuels and green chemistry applications. Its long carbon chain and multiple double bonds make it an attractive candidate for producing biodiesel with improved combustion properties and reduced environmental impact. Research in this area has focused on optimizing the synthesis methods to enhance yield and purity while minimizing costs.

The synthesis of 10,13,16-Nonadecatrienoic acid, methyl ester, (Z,Z,Z)- typically involves a multi-step process that includes the selective introduction of double bonds at specific positions along the carbon chain followed by esterification to form the methyl ester. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic routes. For example, a study published in the Catalysis Today journal described a novel palladium-catalyzed method for the selective introduction of double bonds with high regioselectivity and stereoselectivity.

The analytical characterization of 10,13,16-Nonadecatrienoic acid, methyl ester, (Z,Z,Z)- is essential for ensuring its purity and quality. Techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to confirm its structure and purity. These methods provide detailed information about the molecular composition and help identify any impurities or by-products that may affect its performance or safety.

In conclusion, 10,13,16-Nonadecatrienoic acid, methyl ester, (Z,Z,Z)- (CAS No. 114932-26-2) is a versatile compound with a wide range of potential applications in medicine, biofuels, and green chemistry. Its unique structural features and biological activities make it an important subject of ongoing research. As new synthetic methods and analytical techniques continue to be developed, the potential uses of this compound are likely to expand further.